Cas no 2171307-21-2 (2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentyl}acetic acid)

• Product Name: 2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentyl}acetic acid
• CAS No: 2171307-21-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6035188
• PubChem ID: 165563973
• Update Time: 2025-06-13

2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentyl}acetic acid
• 2-{3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentyl}acetic acid
• 2171307-21-2
• EN300-1545468
• 2-{3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentyl}acetic acid
• 2172248-93-8
• EN300-1532663
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentyl}acetic acid
• 2171348-34-6
• EN300-1532528

• Inchi： 1S/C27H30N2O5/c30-25(31)12-16-9-10-18(11-16)28-26(32)17-13-19(14-17)29-27(33)34-15-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,16-19,24H,9-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： OTYZEDKUCNDSNT-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentyl}acetic acid

Comprehensive Analysis of 2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentyl}acetic acid (CAS No. 2171307-21-2)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, 2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentyl}acetic acid (CAS No. 2171307-21-2) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopentyl core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are increasingly exploring its potential in targeted drug delivery systems, particularly in the context of protease inhibitors and GPCR modulators, which align with current trends in precision medicine.

The structural uniqueness of CAS No. 2171307-21-2 lies in its cyclobutaneamide moiety, which enhances conformational rigidity—a property highly sought after in the design of bioactive molecules. This attribute is particularly relevant given the growing demand for stable peptide analogs and small-molecule therapeutics with improved pharmacokinetic profiles. Recent studies have highlighted its compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production due to its efficiency and scalability. As the pharmaceutical industry shifts toward personalized therapies, compounds like this are gaining traction for their modularity in molecular design.

From a synthetic chemistry perspective, the Fmoc-protected amino acid derivative in this compound offers advantages in orthogonal deprotection strategies, a topic frequently searched by chemists optimizing multi-step reactions. The presence of the carboxylic acid functional group further enables facile conjugation with amines or alcohols, making it a versatile building block for bioconjugation applications. Such features resonate with the increasing focus on antibody-drug conjugates (ADCs) and prodrug development, areas where CAS No. 2171307-21-2 could play a pivotal role.

Beyond its synthetic utility, this compound’s potential in neurological research is noteworthy. The cyclopentylacetic acid scaffold is structurally analogous to motifs found in neuromodulators, sparking investigations into its applicability for blood-brain barrier (BBB) penetration—a hot topic in CNS drug development. Additionally, its chiral centers at the 1r,3r-cyclobutane segment underscore its relevance in stereoselective synthesis, addressing the industry’s push for enantiomerically pure APIs to minimize off-target effects.

In the context of green chemistry, researchers are evaluating solvent systems and catalysts to optimize the synthesis of 2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentyl}acetic acid with reduced environmental impact. Queries around microwave-assisted synthesis and flow chemistry for such compounds reflect the demand for sustainable methodologies. Furthermore, computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, aligning with the rise of AI-driven drug discovery.

Quality control and analytical characterization of CAS No. 2171307-21-2 often involve advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with stringent regulatory standards. These aspects are critical for manufacturers aiming to supply high-purity intermediates for clinical-stage molecules. As the demand for cGMP-compliant building blocks surges, this compound’s well-documented synthetic pathways position it as a reliable candidate for scale-up.

In summary, 2-{3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentyl}acetic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from peptide engineering to CNS drug design—coupled with its adaptability to cutting-edge synthetic and analytical technologies, make it a compound poised to address pressing challenges in life sciences. As research continues to unravel its full potential, this molecule is likely to remain a focal point in both academic and industrial settings.